Cas no 1196888-03-5 (5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester)
1196888-03-5 structure
Product Name:5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester
CAS No:1196888-03-5
MF:C10H13NO3
MW:195.215122938156
CID:1101402
PubChem ID:102233693
Update Time:2025-04-20
5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester
- 1196888-03-5
- Ethyl 3-(5-formyl-1H-pyrrol-2-yl)propanoate
- F95006
-
- Inchi： 1S/C10H13NO3/c1-2-14-10(13)6-5-8-3-4-9(7-12)11-8/h3-4,7,11H,2,5-6H2,1H3
- InChI Key： NUCSZXSQWSGCGT-UHFFFAOYSA-N
- SMILES： O(CC)C(CCC1=CC=C(C=O)N1)=O
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59.2Ų
5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA20052-100mg |
5-formyl-1H-Pyrrole-2-propanoicacidethylester |
1196888-03-5 | ≥95% | 100mg |
$345.00 | 2024-04-20 | |
| A2B Chem LLC | BA20052-250mg |
5-formyl-1H-Pyrrole-2-propanoicacidethylester |
1196888-03-5 | ≥95% | 250mg |
$645.00 | 2024-04-20 | |
| A2B Chem LLC | BA20052-500mg |
5-formyl-1H-Pyrrole-2-propanoicacidethylester |
1196888-03-5 | ≥95% | 500mg |
$951.00 | 2024-04-20 | |
| A2B Chem LLC | BA20052-1g |
5-formyl-1H-Pyrrole-2-propanoicacidethylester |
1196888-03-5 | ≥95% | 1g |
$1410.00 | 2024-04-20 |
5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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